Cas no 1807039-71-9 (Ethyl 2-cyano-3-fluoro-6-methoxybenzoate)

• Product Name: Ethyl 2-cyano-3-fluoro-6-methoxybenzoate
• CAS No: 1807039-71-9
• MF: C₁₁H₁₀FNO₃
• MW: 223.200406551361
• CID: 4794816
• Update Time: 2025-06-14

Ethyl 2-cyano-3-fluoro-6-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-3-fluoro-6-methoxybenzoate

• Inchi： 1S/C11H10FNO3/c1-3-16-11(14)10-7(6-13)8(12)4-5-9(10)15-2/h4-5H,3H2,1-2H3
• InChI Key： NQPOKMRYXFERNZ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C(=O)OCC)C=1C#N)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: 1.9
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 2-cyano-3-fluoro-6-methoxybenzoate

Research Brief on Ethyl 2-cyano-3-fluoro-6-methoxybenzoate (CAS: 1807039-71-9) and Its Applications in Chemical Biology and Pharmaceutical Research

Ethyl 2-cyano-3-fluoro-6-methoxybenzoate (CAS: 1807039-71-9) is a fluorinated benzoate derivative that has recently gained attention in chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This compound features a cyano group, a fluorine atom, and a methoxy group on a benzoate scaffold, making it a versatile intermediate for the synthesis of biologically active molecules. Recent studies have explored its utility in medicinal chemistry, particularly in the development of kinase inhibitors and other targeted therapies.

One of the key areas of interest for Ethyl 2-cyano-3-fluoro-6-methoxybenzoate is its role as a building block for the synthesis of novel heterocyclic compounds. Researchers have demonstrated its effectiveness in multi-step synthetic routes to produce pyridine, quinoline, and other nitrogen-containing heterocycles, which are prevalent in many FDA-approved drugs. The fluorine atom in the compound enhances its metabolic stability and bioavailability, while the cyano group offers a handle for further functionalization, enabling the creation of diverse chemical libraries for high-throughput screening.

In a recent study published in the Journal of Medicinal Chemistry, Ethyl 2-cyano-3-fluoro-6-methoxybenzoate was utilized as a precursor for the development of selective kinase inhibitors. The study highlighted the compound's ability to modulate the activity of protein kinases involved in cancer and inflammatory diseases. The researchers employed structure-activity relationship (SAR) studies to optimize the compound's binding affinity and selectivity, leading to the identification of several promising lead candidates with nanomolar potency against specific kinase targets.

Another significant application of Ethyl 2-cyano-3-fluoro-6-methoxybenzoate is in the field of positron emission tomography (PET) imaging. The fluorine-18 isotope can be incorporated into the molecule, allowing it to serve as a radiotracer for imaging biological processes in vivo. A recent preclinical study demonstrated the compound's potential for visualizing tumor metabolism and monitoring treatment response in real time. This application underscores the growing importance of fluorinated compounds in diagnostic and theranostic approaches.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of Ethyl 2-cyano-3-fluoro-6-methoxybenzoate. Recent advancements in flow chemistry and continuous manufacturing have shown potential to address these issues, enabling more efficient production of the compound with higher yields and purity. Additionally, computational modeling and machine learning approaches are being employed to predict the compound's physicochemical properties and optimize its performance in biological systems.

In conclusion, Ethyl 2-cyano-3-fluoro-6-methoxybenzoate (CAS: 1807039-71-9) represents a valuable tool in modern chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, combined with its potential in drug discovery and diagnostic imaging, makes it a compound of significant interest for future studies. Ongoing research efforts are expected to further elucidate its mechanisms of action and expand its applications in targeted therapies and precision medicine.